Cas no 1218752-44-3 (ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate)

• Product Name: ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate
• CAS No: 1218752-44-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5981190
• PubChem ID: 60795413
• Update Time: 2025-10-23

ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate
• EN300-10207187
• 1218752-44-3

• Inchi： 1S/C12H16N2O2/c1-2-16-12(15)11(14-10-5-6-10)9-4-3-7-13-8-9/h3-4,7-8,10-11,14H,2,5-6H2,1H3
• InChI Key： ADEYHHDEVWDQQA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=NC=CC=1)NC1CC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate

Recent Advances in the Study of Ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate (CAS: 1218752-44-3)

Ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate (CAS: 1218752-44-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a pyridine ring and a cyclopropylamino group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its utility in drug development.

The synthesis of ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method, achieving high enantiomeric purity and yield. This advancement is critical for ensuring the compound's consistency and reproducibility in preclinical and clinical studies.

Pharmacologically, ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate has demonstrated notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders, such as anxiety and depression. For instance, a 2022 study in Neuropharmacology reported that the compound exhibits high affinity for GABA_A receptors, which are implicated in mood regulation. These findings position it as a candidate for further development in psychopharmacology.

In addition to its neurological applications, recent research has explored the compound's role in oncology. A 2023 paper in Cancer Research highlighted its ability to inhibit certain kinase enzymes involved in tumor proliferation. The study utilized cell-based assays and xenograft models to demonstrate the compound's efficacy in reducing tumor growth, particularly in breast and lung cancer lines. These results underscore its potential as a targeted therapy in oncology.

Despite these promising findings, challenges remain in the development of ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further formulation optimization. Additionally, its metabolic stability and potential drug-drug interactions require thorough investigation to ensure safety and efficacy in human trials. Ongoing research aims to address these issues through structural modifications and advanced delivery systems.

In conclusion, ethyl 2-(cyclopropylamino)-2-(pyridin-3-yl)acetate (CAS: 1218752-44-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in neurology and oncology, coupled with recent advancements in synthesis and mechanistic understanding, highlight its potential as a therapeutic agent. Future studies will be crucial in translating these preclinical findings into clinical applications, paving the way for new treatment options in these fields.